molecular formula C12H21NO B13266717 2-(Piperidin-2-YL)cycloheptan-1-one

2-(Piperidin-2-YL)cycloheptan-1-one

Cat. No.: B13266717
M. Wt: 195.30 g/mol
InChI Key: GKDCHUQIPDPVSV-UHFFFAOYSA-N
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Description

The compound 2-(Piperidin-2-YL)cycloheptan-1-one features a cycloheptanone ring fused with a piperidine moiety. This structure combines the conformational flexibility of a seven-membered cycloheptanone ring with the nitrogen-containing heterocyclic properties of piperidine, making it a molecule of interest in medicinal chemistry and organic synthesis.

Properties

Molecular Formula

C12H21NO

Molecular Weight

195.30 g/mol

IUPAC Name

2-piperidin-2-ylcycloheptan-1-one

InChI

InChI=1S/C12H21NO/c14-12-8-3-1-2-6-10(12)11-7-4-5-9-13-11/h10-11,13H,1-9H2

InChI Key

GKDCHUQIPDPVSV-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C(=O)CC1)C2CCCCN2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Piperidin-2-YL)cycloheptan-1-one typically involves the cyclization of appropriate precursors. One common method is the reaction of cycloheptanone with piperidine under acidic or basic conditions to facilitate the formation of the desired product. The reaction can be catalyzed by acids such as hydrochloric acid or bases like sodium hydroxide, depending on the specific synthetic pathway chosen.

Industrial Production Methods

Industrial production of 2-(Piperidin-2-YL)cycloheptan-1-one may involve large-scale batch or continuous flow processes. These methods often utilize optimized reaction conditions to maximize yield and purity. Catalysts and solvents are selected based on their efficiency and cost-effectiveness, with considerations for environmental impact and safety.

Chemical Reactions Analysis

Types of Reactions

2-(Piperidin-2-YL)cycloheptan-1-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can convert the ketone group to an alcohol using reducing agents such as lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products

    Oxidation: Cycloheptanone derivatives or carboxylic acids.

    Reduction: Cycloheptanol derivatives.

    Substitution: N-substituted piperidine derivatives.

Scientific Research Applications

2-(Piperidin-2-YL)cycloheptan-1-one has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

    Medicine: Explored as a scaffold for drug development, particularly in the design of central nervous system (CNS) active agents.

    Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(Piperidin-2-YL)cycloheptan-1-one depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The piperidine moiety can enhance binding affinity and specificity, while the cycloheptanone ring provides structural rigidity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence lists several piperidine derivatives and related heterocycles, but none directly match 2-(Piperidin-2-YL)cycloheptan-1-one. Below is a comparative analysis based on structurally analogous compounds:

Table 1: Comparison of Key Features

Compound Name CAS No. Key Features (Based on Evidence) Reference
2-(Aminomethyl)piperidine 22990-77-8 Safety data available (irritant, hazardous); used as a laboratory chemical
Ethyl 2-phenyl-2-(piperidin-2-yl)acetate N/A Example of ester-functionalized piperidine derivative; no specific data provided
2-(Piperidin-1-ylmethyl)-3,4-dihydronaphthalen-1(2H)-one 4706-74-5 No available data (as per )
2-(Fluorophenyl)-2-(methylamino)cyclohexanone N/A Fluorinated analog with cyclohexanone core; no comparative data for cycloheptanone derivatives

Key Observations:

Structural Analogues: Most piperidine-containing compounds in the evidence lack cycloheptanone rings.

Data Limitations: No experimental data (e.g., NMR, XRD, or biological activity) for 2-(Piperidin-2-YL)cycloheptan-1-one is present in the evidence.

Safety and Applications: Safety profiles for piperidine derivatives vary significantly. For instance, 2-(Aminomethyl)piperidine is classified as hazardous , but extrapolation to the target compound is speculative without direct data.

Biological Activity

2-(Piperidin-2-YL)cycloheptan-1-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 2-(Piperidin-2-YL)cycloheptan-1-one includes a piperidine ring attached to a cycloheptanone moiety. This unique structure contributes to its interactions with various biological targets.

The biological activity of 2-(Piperidin-2-YL)cycloheptan-1-one is primarily attributed to its ability to interact with specific receptors and enzymes. The piperidine nitrogen can form hydrogen bonds with target biomolecules, influencing their activity. Additionally, the cycloheptanone framework may facilitate binding through hydrophobic interactions, enhancing the compound's efficacy.

Neuroprotective Effects

Research indicates that compounds with similar structures exhibit neuroprotective properties, particularly in models of neurodegenerative diseases such as Parkinson's disease (PD). For instance, studies have shown that certain piperidine derivatives can act as agonists for the orphan nuclear receptor Nurr1 (NR4A2), which is crucial for the survival and protection of dopaminergic neurons . This suggests that 2-(Piperidin-2-YL)cycloheptan-1-one may also have potential in neuroprotection.

Antimicrobial Activity

Preliminary studies have assessed the antimicrobial properties of related compounds, indicating that piperidine derivatives may exhibit antibacterial and antifungal activities. A recent study reported that compounds structurally similar to 2-(Piperidin-2-YL)cycloheptan-1-one showed significant inhibition against various microbial strains . This opens avenues for further exploration into its potential as an antimicrobial agent.

Antioxidant Properties

Antioxidant activity is another area where this compound could show promise. Compounds containing piperidine rings have been linked to antioxidant effects, which are beneficial in reducing oxidative stress in cells. This property is particularly relevant in the context of neurodegenerative diseases where oxidative damage plays a critical role .

Research Findings and Case Studies

StudyFindingsImplications
Velcicky et al. (2013)Identified piperidine derivatives as Nurr1 agonistsPotential for developing neuroprotective therapies for PD
Chen et al. (2023)Evaluated structural modifications in piperidine compounds; some showed enhanced biological activitySuggests that variations in the piperidine structure can optimize therapeutic effects
Recent Antimicrobial StudyDemonstrated significant antibacterial activity in piperidine-based compoundsIndicates potential for new antimicrobial agents derived from this scaffold

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